![molecular formula C20H18FNO4S2 B2856890 Methyl 3-[(4-fluoro-2-methylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate CAS No. 941936-31-8](/img/structure/B2856890.png)
Methyl 3-[(4-fluoro-2-methylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 3-[(4-fluoro-2-methylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C20H18FNO4S2 and its molecular weight is 419.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structure-Activity Relationships
Research has delved into the synthesis and structure-activity relationships of derivatives of thiophene, highlighting their importance in the development of antiandrogenic compounds and their selective activity against androgen-responsive diseases. One study discusses the synthesis of derivatives showing partial to pure antiandrogenic activities, suggesting potential applications in treating androgen-responsive conditions (Tucker, Crook, & Chesterson, 1988).
Crystal Structure and Biological Activity
The crystal structure of substituted thiophenes has been analyzed, underscoring their wide range of biological activities such as antibacterial, antifungal, antioxidant, and antiproliferative properties. This research supports the potential pharmaceutical applications of these compounds (Nagaraju et al., 2018).
Material Science Applications
Studies have investigated the performance of poly 3-(phenylthiophene) derivatives as active materials for electrochemical capacitors, demonstrating significant energy and power densities. This suggests their utility in developing advanced energy storage systems (Ferraris et al., 1998).
Chemical Synthesis Techniques
Research has also explored novel synthetic routes and reactions involving thiophene derivatives, offering new methods for creating compounds with potential applications in various fields, including medicinal chemistry and materials science. For example, a study presents a new approach to β-fluoropyrroles through the Michael addition of isocyanomethylide anions to α-fluoroalkenyl sulfones and sulfoxides, opening up avenues for synthesizing pyrrole derivatives with potential biological activities (Uno et al., 1994).
Environmental Degradation Studies
The photochemical degradation of crude oil components, including thiophene derivatives, has been studied to understand the fate of these compounds in marine environments after oil spills. This research is crucial for environmental science, offering insights into the degradation pathways of pollutants (Andersson & Bobinger, 1996).
properties
IUPAC Name |
methyl 3-[(4-fluoro-2-methylphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18FNO4S2/c1-12-4-6-14(7-5-12)16-11-27-18(20(23)26-3)19(16)28(24,25)22-17-9-8-15(21)10-13(17)2/h4-11,22H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSPMFENAEXMIJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC(=C2S(=O)(=O)NC3=C(C=C(C=C3)F)C)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18FNO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.